Cas no 140479-96-5 (Phenol, 2-[3-[4-(acetyloxy)phenyl]propyl]-)

• Product Name: Phenol, 2-[3-[4-(acetyloxy)phenyl]propyl]-
• CAS No: 140479-96-5
• MF: C₁₇H₁₈O₃
• MW: 270.323025226593
• CID: 1298849
• Update Time: 2024-08-03

Phenol, 2-[3-[4-(acetyloxy)phenyl]propyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[3-[4-(acetyloxy)phenyl]propyl]-

• Inchi： 1S/C17H18O3/c1-13(18)20-16-11-9-14(10-12-16)5-4-7-15-6-2-3-8-17(15)19/h2-3,6,8-12,19H,4-5,7H2,1H3
• InChI Key： YOQQPRXNSXTBTG-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC=C1CCCC1=CC=C(OC(C)=O)C=C1

Computed Properties

• Exact Mass: 270.12564

Experimental Properties

• Density: 1.147±0.06 g/cm3(Predicted)
• Boiling Point: 406.7±33.0 °C(Predicted)
• PSA: 46.53
• pka: 10.38±0.30(Predicted)